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Compound of Interest

Compound Name: 2-Bromoisonicotinic acid

Cat. No.: B184069 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Bromoisonicotinic acid, also known by its IUPAC name 2-bromopyridine-4-carboxylic acid,

is a halogenated pyridine derivative. This compound serves as a crucial building block in

organic synthesis, particularly in the development of novel pharmaceutical and agrochemical

agents.[1][2] Its bifunctional nature, featuring both a reactive bromine atom and a carboxylic

acid group on a pyridine scaffold, allows for diverse chemical modifications, making it a

valuable intermediate in medicinal chemistry and material science.[1] This guide provides an in-

depth overview of its chemical properties, reactivity, and handling, compiled for professionals in

research and development.

Chemical and Physical Properties
2-Bromoisonicotinic acid is typically an off-white solid.[2] The key physical and chemical

properties are summarized below.

Table 1: Chemical Identifiers and Molecular Properties

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b184069?utm_src=pdf-interest
https://www.benchchem.com/product/b184069?utm_src=pdf-body
https://eureka.patsnap.com/patent-CN106117134A
https://www.indiamart.com/proddetail/2-bromoisonicotinic-acid-2855459066012.html
https://eureka.patsnap.com/patent-CN106117134A
https://www.benchchem.com/product/b184069?utm_src=pdf-body
https://www.indiamart.com/proddetail/2-bromoisonicotinic-acid-2855459066012.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b184069?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

IUPAC Name
2-bromopyridine-4-carboxylic

acid
[3]

Synonyms
2-Bromo-4-pyridinecarboxylic

acid, 2-Bromo-isonicotinic acid
[3]

CAS Number 66572-56-3 [3]

Molecular Formula C₆H₄BrNO₂ [3]

Molecular Weight 202.01 g/mol [3]

Canonical SMILES C1=CN=C(C=C1C(=O)O)Br [3]

InChIKey
YBTKGKVQEXAYEM-

UHFFFAOYSA-N
[3]

Table 2: Physicochemical Data
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Property Value Source

Melting Point 200-203 °C Vendor Data

XLogP3 1.2 [3]

Hydrogen Bond Donor Count 1 [3]

Hydrogen Bond Acceptor

Count
3 [3]

Rotatable Bond Count 1 [3]

Exact Mass 200.94254 Da [3]

pKa

No experimental data

available. Predicted for 3-

bromoisonicotinic acid:

0.60±0.10

[4]

Solubility

Sparingly soluble in water.

Soluble in organic solvents like

DMSO and

dimethylformamide.

[4][5]

Reactivity and Synthetic Applications
The chemical reactivity of 2-bromoisonicotinic acid is dominated by its two functional groups:

the bromine atom on the pyridine ring and the carboxylic acid. This dual reactivity makes it a

versatile synthetic intermediate.

Reactions at the Bromine Atom: The bromine atom at the 2-position of the pyridine ring is

susceptible to displacement and can participate in various cross-coupling reactions.

Palladium-catalyzed reactions, such as Suzuki-Miyaura (using organoboron reagents) and

Stille (using organotin reagents) couplings, are commonly employed to form new carbon-

carbon bonds, introducing aryl or alkyl groups. These reactions are fundamental for

constructing complex biaryl structures often found in pharmaceuticals. The bromine can also

serve as a leaving group in nucleophilic aromatic substitution (SNAr) reactions.
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Reactions at the Carboxylic Acid Group: The carboxylic acid moiety offers a wide range of

derivatization possibilities. It can be readily converted into esters, amides, acid chlorides,

and hydrazides through standard condensation reactions. For instance, esterification can be

achieved by reacting with an alcohol under acidic conditions. Conversion to the more

reactive acid chloride allows for facile reaction with a broad spectrum of nucleophiles to form

amides and other acyl derivatives.

The following diagram illustrates these potential reaction pathways.
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General Reactivity of 2-Bromoisonicotinic Acid

Carboxylic Acid Derivatization

Pyridine Ring Functionalization

2-Bromoisonicotinic Acid

Ester

 R-OH, H⁺

Amide

 R₂NH, coupling agent Acid Chloride

 SOCl₂/PCl₅

Suzuki Coupling Product
(C-C bond formation)

 R-B(OH)₂, Pd catalyst

Stille Coupling Product
(C-C bond formation)

 R-Sn(Bu)₃, Pd catalyst

SNAr Product
(C-Nu bond formation)

 Nucleophile (e.g., R-NH₂)

 R₂NH
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Start:
2-Bromopyridine in THF

1. Cool to -78°C
2. Add LDA solution

Stir for 1 hour
(Deprotonation)

Add Dry Ice (CO₂)

Stir for 1 hour
(Carboxylation)

Quench with Water

Aqueous Workup
(Wash with EtOAc)

Acidify with HCl

Extract with EtOAc

Dry, Filter, Concentrate

End:
Crude Product

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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